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Compound of Interest

Compound Name:
2-(3-Hydroxy-4-

methoxyphenyl)acetonitrile

Cat. No.: B1278812 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the safe disposal

of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile, a nitrile-containing aromatic compound.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Understanding the Compound: Physicochemical
Data
A thorough understanding of the compound's properties is the first step in safe handling and

disposal. Below is a summary of available data for 2-(3-Hydroxy-4-
methoxyphenyl)acetonitrile and related compounds, which informs the recommended

disposal protocols.
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Property

2-(3-Hydroxy-
4-
methoxypheny
l)acetonitrile

(3-
Methoxypheny
l)acetonitrile

(4-
Methoxypheny
l)acetonitrile

General Nitrile
Compounds

Molecular

Formula
C₉H₉NO₂[1] C₉H₉NO C₉H₉NO Varies

Molecular Weight 163.17 g/mol [1] 147.18 g/mol 147.18 g/mol Varies

Physical State Solid[1] Liquid Solid Varies

Hazards

Assumed to be

harmful if

swallowed, in

contact with skin,

or if inhaled, and

may cause

serious eye

irritation based

on similar

compounds.

Toxic if

swallowed,

causes skin and

serious eye

irritation, may

cause respiratory

irritation.[2][3]

Harmful if

swallowed.

Can release

hydrogen

cyanide upon

decomposition or

reaction with

acids.

Purity
Typically >95%

[1]
>95% >95% Varies

Disposal Decision Workflow
The following diagram outlines the critical decision-making process for the proper disposal of 2-
(3-Hydroxy-4-methoxyphenyl)acetonitrile waste. This workflow ensures that all safety and

regulatory aspects are considered.
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Start: Waste Generation
Identify Waste:

2-(3-Hydroxy-4-methoxyphenyl)acetonitrile
and contaminated materials

Is the container empty?

Triple rinse with a suitable solventYes

Is it an acutely
hazardous waste (P-listed)?

No

Dispose of rinsed container
in regular trash (if permitted)

Collect rinsate as hazardous waste Consult Environmental Health & Safety (EHS)
for specific P-listed waste procedures

Yes

Is it mixed with
other waste?

No

Arrange for disposal by a
licensed hazardous waste contractor

Segregate from incompatible materials
(e.g., strong acids, oxidizers)

Yes

No

Label container clearly:
'Hazardous Waste'
Full chemical name
Associated hazards

Store in a designated, well-ventilated,
secondary containment area

End: Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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